Cas no 852108-25-9 (1-(ethylamino)Cyclopentanemethanol)

• Product Name: 1-(ethylamino)Cyclopentanemethanol
• CAS No: 852108-25-9
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 2103613
• PubChem ID: 23396934
• Update Time: 2025-06-07

1-(ethylamino)Cyclopentanemethanol Chemical and Physical Properties

Names and Identifiers

• 1-(ethylamino)Cyclopentanemethanol
• DA-30633
• EN300-1260825
• SCHEMBL7902872
• 852108-25-9
• G50792
• [1-(ethylamino)cyclopentyl]methanol
• AKOS010280585

• Inchi： 1S/C8H17NO/c1-2-9-8(7-10)5-3-4-6-8/h9-10H,2-7H2,1H3
• InChI Key： FIMCKIHDTUOLJU-UHFFFAOYSA-N
• SMILES： OCC1(CCCC1)NCC

Computed Properties

• Exact Mass: 143.131014166Da
• Monoisotopic Mass: 143.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(ethylamino)Cyclopentanemethanol

Introduction to 1-(Ethylamino)Cyclopentanemethanol (CAS No. 852108-25-9)

1-(Ethylamino)Cyclopentanemethanol, with the CAS number 852108-25-9, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclopentane ring and an ethylamino functional group, which confer it distinct chemical and biological properties.

The molecular formula of 1-(Ethylamino)Cyclopentanemethanol is C₈H₁₇NO, and its molecular weight is approximately 143.22 g/mol. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol and acetone. Its chemical structure allows for a range of functional group manipulations, making it a versatile starting material for the synthesis of more complex molecules.

In the realm of pharmaceutical research, 1-(Ethylamino)Cyclopentanemethanol has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an analgesic and anti-inflammatory agent. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of 1-(Ethylamino)Cyclopentanemethanol exhibit potent analgesic effects in animal models, with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The biological activity of 1-(Ethylamino)Cyclopentanemethanol is attributed to its ability to interact with specific receptors in the body. Research has shown that it can modulate the activity of certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. This property makes it a valuable candidate for further drug development, particularly in the treatment of chronic pain and inflammatory conditions.

Beyond its pharmaceutical applications, 1-(Ethylamino)Cyclopentanemethanol has also found use in materials science. Its unique chemical structure allows it to serve as a building block for the synthesis of advanced materials with tailored properties. For example, a study published in the Journal of Materials Chemistry A in 2022 reported the use of 1-(Ethylamino)Cyclopentanemethanol-based polymers in the development of high-performance coatings with enhanced mechanical strength and thermal stability.

The synthesis of 1-(Ethylamino)Cyclopentanemethanol typically involves multi-step reactions, starting from readily available precursors such as cyclopentanone and ethylamine. The process often includes reduction steps to form the alcohol functionality and subsequent functional group transformations to achieve the desired product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these syntheses, making large-scale production more feasible.

In terms of safety and handling, while 1-(Ethylamino)Cyclopentanemethanol is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and appropriate ventilation should be maintained to minimize exposure risks.

The future prospects for 1-(Ethylamino)Cyclopentanemethanol are promising. Ongoing research continues to uncover new applications and optimize existing ones. For instance, current efforts are focused on developing more efficient synthetic routes and exploring its potential in combination therapies for complex diseases. Additionally, there is growing interest in using computational methods to predict the behavior of this compound in various environments, which could accelerate its development into commercial products.

In conclusion, 1-(Ethylamino)Cyclopentanemethanol (CAS No. 852108-25-9) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure and biological activity make it an attractive candidate for further research and development, particularly in pharmaceuticals and materials science. As new studies continue to emerge, the full scope of its applications is likely to expand, contributing to advancements in both basic science and practical technologies.